Cas no 898781-83-4 (3-(4-methylsulfanylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one)

• Product Name: 3-(4-methylsulfanylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one
• CAS No: 898781-83-4
• MF: C₁₆H₁₃F₃OS
• MW: 310.334033727646
• CID: 1945495
• PubChem ID: 24726011
• Update Time: 2025-05-21

3-(4-methylsulfanylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-THIOMETHYLPHENYL)-3',4',5'-TRIFLUOROPROPIOPHENONE
• 3-(4-methylsulfanylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one
• LogP
• DTXSID60644404
• 898781-83-4
• MFCD03843292
• 3-[4-(Methylsulfanyl)phenyl]-1-(3,4,5-trifluorophenyl)-1-propanone
• AKOS016021417
• 3-[4-(Methylsulfanyl)phenyl]-1-(3,4,5-trifluorophenyl)propan-1-one

• MDL： MFCD03843292
• Inchi： 1S/C16H13F3OS/c1-21-12-5-2-10(3-6-12)4-7-15(20)11-8-13(17)16(19)14(18)9-11/h2-3,5-6,8-9H,4,7H2,1H3
• InChI Key： NNTRQGBJPFDAAB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=C(C(=C(C=1)F)F)F)=O

Computed Properties

• Exact Mass: 310.06392069Da
• Monoisotopic Mass: 310.06392069Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(4-methylsulfanylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one

3-(4-Methylsulfanylphenyl)-1-(3,4,5-Trifluorophenyl)Propan-1-One: A Comprehensive Overview

The compound with CAS No. 898781-83-4, known as 3-(4-methylsulfanylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methylsulfanylphenyl group with a trifluorophenyl group, connected via a propanone backbone. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 3-(4-methylsulfanylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one in various applications. For instance, its electronic properties make it a promising candidate for use in advanced materials science. The trifluorophenyl group contributes to the molecule's stability and reactivity, while the methylsulfanylphenyl group enhances its solubility and bioavailability. These attributes are particularly advantageous in drug design and development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. One notable approach involves the use of transition metal catalysts to facilitate key transformations. These advancements have not only improved the efficiency of production but also opened new avenues for exploring similar compounds with tailored properties.

In terms of biological activity, 3-(4-methylsulfanylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one has shown potential as a modulator of cellular signaling pathways. Studies conducted in vitro have demonstrated its ability to inhibit specific kinases involved in disease progression. This finding has sparked interest in its potential application as a therapeutic agent for conditions such as cancer and inflammatory disorders.

Moreover, the compound's structural features make it an ideal candidate for further functionalization. By modifying the substituents on the phenyl rings or altering the propanone backbone, researchers can tailor its properties for specific applications. For example, introducing additional functional groups could enhance its bioavailability or improve its binding affinity to target proteins.

From an environmental perspective, understanding the fate and behavior of 3-(4-methylsulfanylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one in different ecosystems is crucial. Recent research has focused on assessing its biodegradability and potential toxicity to aquatic organisms. These studies are essential for ensuring responsible use and minimizing environmental impact.

In conclusion, 3-(4-methylsulfanylphenyl)-1-(3,4,5-trifluorophenyl)propan-1-one represents a versatile platform for exploring novel chemical entities with diverse applications. Its unique structure and promising biological activity position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.